2-Methyl-2H-indazole-4-carbaldehyde

• IUPAC Name: 2-methylindazole-4-carbaldehyde
• InChI: InChI=1S/C9H8N2O/c1-11-5-8-7(6-12)3-2-4-9(8)10-11/h2-6H,1H3
• InChI Key: IAUMYBTYMNSNML-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=N1)C=CC=C2C=O
• Molecular Formula: C9H8N2O
• DSSTOX Substance ID: DTXSID601287057
• Molecular Weight: 160.17 g/mol
• CAS No.: 1079992-61-2

Description

2-Methyl-2H-indazole-4-carbaldehyde: is a heterocyclic compound that belongs to the indazole family Indazoles are bicyclic structures consisting of a benzene ring fused to a pyrazole ring This compound is characterized by the presence of a methyl group at the second position and an aldehyde group at the fourth position of the indazole ring

Scientific Research Applications

Chemistry:

2-Methyl-2H-indazole-4-carbaldehyde is used as a building block in the synthesis of more complex organic molecules

Biology and Medicine:

In medicinal chemistry, this compound is explored for its potential as a pharmacophore in drug design. Indazole derivatives have shown promise as anti-inflammatory, anticancer, and antimicrobial agents . The aldehyde group provides a reactive site for further modification, enabling the synthesis of a wide range of bioactive molecules.

Industry:

In the industrial sector, this compound is used in the production of dyes, pigments, and polymers. Its ability to undergo various chemical transformations makes it a versatile intermediate in the manufacture of specialty chemicals.

Mechanism of Action

Target of Action

It is known that 2h-indazoles, the class of compounds to which 2-methyl-2h-indazole-4-carbaldehyde belongs, are present in bioactive natural products and drug molecules that exhibit distinctive bioactivities .

Mode of Action

2h-indazoles are known to undergo late-stage functionalization via c–h activation, which is recognized as an efficient approach for increasing the complexity and diversity of 2h-indazole derivatives . This process includes the C3-functionalization of 2H-indazoles through transition metal-catalyzed C–H activation or a radical pathway .

Biochemical Pathways

It is known that 2h-indazoles are widely present in bioactive natural products and drug molecules that exhibit distinctive bioactivities , suggesting that they may interact with various biochemical pathways.

Action Environment

It is known that the late-stage functionalization of 2h-indazoles, a process relevant to this compound, can be achieved through transition metal-catalyzed c–h activation or a radical pathway , suggesting that the presence of certain transition metals could influence the compound’s action.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.

Future Directions

Indazole derivatives, including 2-Methyl-2H-indazole-4-carbaldehyde, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Therefore, much attention has been paid to access diverse 2H-indazole derivatives. Future research may focus on developing more efficient synthesis methods and exploring their biological activities further.

Preparation Methods

Synthetic Routes and Reaction Conditions:

The synthesis of 2-Methyl-2H-indazole-4-carbaldehyde typically involves the cyclization of appropriate precursors. One common method is the reaction of 2-methyl-3-nitroaniline with sodium nitrite and potassium iodide to form 1-iodo-2-methyl-3-nitrobenzene. This intermediate is then subjected to reduction and cyclization to yield the desired indazole compound .

Industrial Production Methods:

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and efficient catalysts to enhance yield and reduce reaction time. The choice of solvents and reaction conditions is critical to ensure the purity and stability of the final product.

Chemical Reactions Analysis

Types of Reactions:

2-Methyl-2H-indazole-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methyl group can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenation using bromine in the presence of a catalyst like iron(III) bromide.

Major Products Formed:

Oxidation: 2-Methyl-2H-indazole-4-carboxylic acid.

Reduction: 2-Methyl-2H-indazole-4-methanol.

Substitution: 2-Bromo-2-methyl-2H-indazole-4-carbaldehyde.

Comparison with Similar Compounds

2-Methyl-1H-indazole-4-carbaldehyde: Similar structure but with a different tautomeric form.

2-Methyl-2H-indazole-3-carbaldehyde: The aldehyde group is positioned at the third position instead of the fourth.

2-Methyl-2H-indazole-4-carboxylic acid: The aldehyde group is oxidized to a carboxylic acid.

Uniqueness:

2-Methyl-2H-indazole-4-carbaldehyde is unique due to the specific positioning of the methyl and aldehyde groups, which influence its reactivity and biological activity. The presence of the aldehyde group at the fourth position allows for selective chemical modifications, making it a valuable intermediate in synthetic chemistry.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Under nitrogen atmosphere, dimethyl sulfoxide (70.0 mL, 987 mmol) was added to a solution of oxalyl chloride (43.2 mL, 493 mmol) in dichloromethane (2.47 L) at −78° C., and the mixture was stirred for 2 hr. To the reaction mixture was added (2-methyl-2H-indazol-4-yl)methanol (40.0 g, 247 mmol), and the mixture was stirred for 1 hr. To the reaction mixture was added triethylamine (139 mL, 987 mmol) at −78° C., and the mixture was stirred for 1 hr and warmed to room temperature over 4 hr. To the reaction mixture was added aqueous ammonium is chloride solution, and the mixture was extracted with dichloromethane. The extract was washed with saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by recrystallization (dichloromethane/hexane) to give the title compound (36.3 g, yield 92%).